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Compound of Interest

Compound Name: Chlorazepam

Cat. No.: B15192485 Get Quote

A Note on Terminology: This document provides disposal procedures for Clonazepam. It is

believed that the query for "Chlorazepam" was a misspelling of this compound. Clonazepam is

a benzodiazepine derivative used as an anticonvulsant, anxiolytic, and GABA modulator. It is

classified as a DEA Schedule IV controlled substance, indicating a potential for abuse.[1]

This guide furnishes essential safety and logistical information for the proper disposal of

Clonazepam, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for regulatory compliance, environmental protection,

and laboratory safety.

Regulatory Framework
The disposal of Clonazepam is governed by multiple federal agencies. The Drug Enforcement

Administration (DEA) regulates the handling and disposal of controlled substances to prevent

diversion, while the Environmental Protection Agency (EPA) regulates the disposal of

hazardous chemical waste to protect the environment.[2][3][4]

Key regulations include:

DEA's "Non-Retrievable" Standard: Controlled substances must be rendered "non-

retrievable," meaning they cannot be transformed back into a usable form.[5][6]

EPA's Ban on "Sewering": The EPA's Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P) explicitly prohibit the disposal of hazardous
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waste pharmaceuticals down the drain or toilet.[7][8] Clonazepam is known to be harmful to

aquatic life, reinforcing the importance of this prohibition.

Step-by-Step Disposal Protocol for Unused or
Expired Clonazepam
The primary and most compliant method for disposing of bulk, unused, or expired Clonazepam

from a laboratory is through a DEA-registered "reverse distributor." Environmental Health &

Safety (EHS) departments are typically not permitted to take custody of unused controlled

substances.[9]

Phase 1: Segregation and Storage of Unwanted
Clonazepam

Isolate and Label: Separate any expired, unwanted, or unusable Clonazepam from the active

inventory to prevent accidental use. Clearly label the container as "EXPIRED - PENDING

DISPOSAL."

Secure Storage: Continue to store the segregated Clonazepam in a securely locked cabinet

or safe that meets DEA requirements for Schedule IV substances.[4]

Maintain Records: Keep meticulous records of these substances in your controlled

substance logs until they are officially transferred for disposal.

Phase 2: Arranging for Disposal via a Reverse
Distributor

Contact a DEA-Registered Reverse Distributor: Your institution's EHS or compliance

department can provide a list of approved reverse distributors. These companies are

authorized by the DEA to handle and destroy controlled substances.[9][10]

Documentation:

The reverse distributor will require an inventory of the controlled substances to be

destroyed.
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For Schedule III-V substances like Clonazepam, the transfer is documented via an

invoice.[9]

The registrant must complete a DEA Form 41 ("Registrants Inventory of Drugs

Surrendered") to record the substances being destroyed. The reverse distributor will often

assist with or complete this form.[11]

Packaging and Transfer: The reverse distributor will provide specific instructions for

packaging and shipping the Clonazepam to their facility.[10]

Record Keeping: Retain all shipping records and a copy of the completed DEA Form 41 for a

minimum of two years.[9][11] This documentation serves as proof of proper disposal.

Phase 3: Disposal of Residual and Contaminated
Materials

Non-Recoverable Waste: For trace amounts of Clonazepam remaining in a used vial or

syringe that cannot be recovered (e.g., cannot be drawn into a syringe), the empty container

may typically be discarded in a biohazard sharps container. The usage log should be

updated to reflect a zero balance for that container.[12]

Spill Cleanup: In the event of a spill, collect any recoverable powder or liquid. This recovered

material is considered waste and must be disposed of as a controlled substance via a

reverse distributor.[12]

Materials used for cleanup (e.g., absorbent pads, contaminated PPE) that do not contain

free liquids should be placed in a designated hazardous waste container for incineration.

Record the amount of the spill on the usage log and DEA Form 41.[12]

Research Waste: Once Clonazepam is used in a research protocol (e.g., administered to a

test animal), any resulting waste is no longer subject to DEA regulations for disposal but

must be evaluated against EPA hazardous waste criteria.[4][10] This waste should be

managed through your institution's EHS hazardous waste program.
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Data Presentation: Chemical and Physical
Properties of Clonazepam
The following table summarizes key quantitative data for Clonazepam.

Property Value

Molecular Formula C₁₅H₁₀ClN₃O₃

Molar Mass 315.71 g/mol

Appearance White or light yellow crystalline powder

Melting Point 238–240 °C

Water Solubility <0.1 g/L (at 25 °C)

LogP (Octanol/Water Partition Coefficient) 2.41

(Source: British Pharmacopoeia, 2013; Clonazepam Tablets SDS, 2018)[13][14]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Clonazepam in a research setting.
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Clonazepam Identified
for Disposal

Assess Nature of Waste
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Bulk Clonazepam
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Spill Cleanup Material
(No free liquid)

Spill Cleanup

Administered in Research
(e.g., animal tissue)

Research Waste

1. Securely Store
2. Contact DEA Reverse Distributor

3. Document with DEA Form 41

Dispose in
Biohazard Sharps Container

Dispose via EHS
Hazardous Waste Program

Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for compliant disposal of Clonazepam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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